6-((naphthalen-1-ylmethyl)thio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 6-(naphthalen-1-ylmethylsulfanyl)-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C22H16N4OS/c27-21-19-13-23-26(17-10-2-1-3-11-17)20(19)24-22(25-21)28-14-16-9-6-8-15-7-4-5-12-18(15)16/h1-13H,14H2,(H,24,25,27)
• InChI Key: ZRTOGKCNIIUBSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)SCC4=CC=CC5=CC=CC=C54
• Molecular Formula: C22H16N4OS
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the reaction of a pyrimidine Schiff base ligand, specifically 3-((4,6-dimethylpyrimidin-2-yl)imino)methyl)naphthalen-2-ol, with metal (II) acetate salts in the presence of 2,2’-bipyridine. The resulting heteroleptic divalent metal complexes exhibit six-coordinated octahedral geometry. These complexes have been characterized using various analytical techniques, including CHN elemental analyses, solubility, melting point, conductivity measurements, IR, UV-vis, 1H and 13C-NMR, and mass spectrometry. Notably, the complexes display moderate to good antimicrobial, antifungal, and antioxidant activities .

Molecular Structure Analysis

The molecular structure of 6-((naphthalen-1-ylmethyl)thio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one consists of a pyrazolo[3,4-d]pyrimidine core with a phenyl group and a naphthalen-1-ylmethylthio substituent. The compound’s blueish-brown shade and specific vibrational frequencies observed in IR spectra (e.g., C=N, C=C, C-N, C-C, C-O) confirm its identity .

Physical And Chemical Properties Analysis

• IR Spectra Peaks : C=N, C=C, C-N, C-C, C-O, δC-H, Ni-N, Ni-O